2-Fluoro-4-iodo-1-methoxy-3-nitrobenzene
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Overview
Description
2-Fluoro-4-iodo-1-methoxy-3-nitrobenzene is a useful research compound. Its molecular formula is C7H5FINO3 and its molecular weight is 297.024. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Hydrogenation : Todor Baramov et al. (2017) explored the chemoselective, continuous, multistep reduction of iodo-nitroaromatics, such as 2-Fluoro-4-iodo-1-methoxy-3-nitrobenzene, in a fixed-bed hydrogenation reactor. They found that using specific platinum catalysts enabled the conversion of such compounds into corresponding anilines with high selectivity on a preparative scale (Baramov et al., 2017).
Molecular Geometry and Rotational Barriers : P. Chen and Y. Chieh (2002) conducted a density functional theory study on the molecular geometries and internal rotational barriers of various nitroaromatic compounds, including those similar to this compound. This research provides insights into the electronic structure and reactivity of such molecules (Chen & Chieh, 2002).
Molecular Ordering of Smectogenic Compounds : D. Ojha and V. Pisipati (2003) analyzed the molecular ordering of smectogenic compounds, focusing on translatory and orientational motions. Their research contributes to the understanding of long-range intermolecular interactions in compounds similar to this compound (Ojha & Pisipati, 2003).
Microwave Mediated Reduction : J. Spencer et al. (2008) investigated the reduction of nitroaromatics containing heterocycles and fluorine, including compounds related to this compound, under microwave irradiation. This study contributes to the field of green chemistry and efficient synthesis methods (Spencer et al., 2008).
Palladium-Catalyzed Amination : Y. M. Kim and Shu Yu (2003) explored the palladium-catalyzed amination of electron-deficient aryl fluorides, which is relevant to the transformation of compounds like this compound. This research is significant for the development of new synthetic pathways in organic chemistry (Kim & Yu, 2003).
Mechanism of Action
Target of Action
As a nitrobenzene derivative, it may interact with various enzymes and proteins within the cell.
Mode of Action
Nitrobenzenes are known to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the cellular environment, potentially affecting the function of target molecules .
Biochemical Pathways
Nitrobenzenes can participate in multistep synthesis reactions, which may involve nitration, conversion of the nitro group to an amine, and bromination . These reactions could potentially affect various biochemical pathways within the cell .
Pharmacokinetics
The presence of functional groups such as nitro, fluoro, iodo, and methoxy could influence its pharmacokinetic properties, including its solubility, absorption, distribution, metabolism, and excretion .
Result of Action
The compound’s potential interactions with cellular targets and its participation in various reactions suggest that it could have significant effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Fluoro-4-iodo-1-methoxy-3-nitrobenzene. Factors such as temperature, pH, and the presence of other molecules can affect its reactivity and interactions with cellular targets .
Properties
IUPAC Name |
3-fluoro-1-iodo-4-methoxy-2-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FINO3/c1-13-5-3-2-4(9)7(6(5)8)10(11)12/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPOCXDDFPRUBCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)I)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FINO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.